Cas no 109699-80-1 (Benzo[c]phenanthrene-1,4-dione)

Benzo[c]phenanthrene-1,4-dione structure
109699-80-1 structure
Product Name:Benzo[c]phenanthrene-1,4-dione
CAS No:109699-80-1
MF:C18H10O2
MW:258.27080488205
CID:128527
PubChem ID:15317479
Update Time:2025-04-18

Benzo[c]phenanthrene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]phenanthrene-1,4-dione
    • Benzo[c]phenanthrene[1,4]quinone
    • Benzo[c]phenanthrene[1,4]quinoneneat
    • benzo[g]phenanthrene-1,4-dione
    • benz<a>-1,4-phenanthrenequinone
    • 1H,4H-benzo[c]phenanthrene-1,4-dione
    • 1,4-benzo[c]phenanthrenequinone
    • 109699-80-1
    • FT-0758970
    • DTXSID90571370
    • Inchi: 1S/C18H10O2/c19-15-9-10-16(20)18-14(15)8-7-12-6-5-11-3-1-2-4-13(11)17(12)18/h1-10H
    • InChI Key: OJPQILIJRKPTNG-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2=CC=C3C=CC4C=CC=CC=4C3=C21)=O

Computed Properties

  • Exact Mass: 258.06800
  • Monoisotopic Mass: 258.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14000
  • LogP: 3.92820

Benzo[c]phenanthrene-1,4-dione Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.